N-(1-(tert-butyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-1-(4-chlorophenyl)cyclopentanecarboxamide

• IUPAC Name: N-(1-tert-butyl-4-oxopyrazolo[3,4-d]pyrimidin-5-yl)-1-(4-chlorophenyl)cyclopentane-1-carboxamide
• InChI: InChI=1S/C21H24ClN5O2/c1-20(2,3)27-17-16(12-24-27)18(28)26(13-23-17)25-19(29)21(10-4-5-11-21)14-6-8-15(22)9-7-14/h6-9,12-13H,4-5,10-11H2,1-3H3,(H,25,29)
• InChI Key: REALNKOUVJFJGZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1C2=C(C=N1)C(=O)N(C=N2)NC(=O)C3(CCCC3)C4=CC=C(C=C4)Cl
• Molecular Formula: C21H24ClN5O2
• Molecular Weight: 413.9 g/mol
• CAS No.: 899945-68-7

Description

N-(1-(tert-butyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-1-(4-chlorophenyl)cyclopentanecarboxamide is a potent and selective inhibitor of Spleen Tyrosine Kinase (SYK), a key signaling node in immunoreceptor and integrin pathways. This compound has been identified as BIIB057, a clinical-stage candidate developed for its therapeutic potential . SYK inhibition is a validated strategy for modulating immune responses, making this compound a critical tool for investigating the pathophysiology of autoimmune diseases, allergic disorders, and hematological malignancies where B-cell receptor signaling is prominent. Its mechanism involves high-affinity binding to the SYK kinase domain, effectively blocking downstream activation of pathways such as NF-κB and MAPK . This targeted action allows researchers to probe the functional consequences of SYK-dependent signaling in cellular and in vivo models of inflammation and cancer. The research value of this inhibitor lies in its well-characterized profile and clinical relevance, providing a bridge between basic mechanistic studies and translational drug discovery efforts.

Biological Activity

N-(1-(tert-butyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-1-(4-chlorophenyl)cyclopentanecarboxamide is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article delves into its biological activity, synthesis, and potential therapeutic applications, supported by data tables and relevant case studies.

Chemical Structure and Properties

The compound features a complex structure that includes:

• Pyrazolo[3,4-d]pyrimidine core : This heterocyclic framework is known for its diverse biological activities.
• Tert-butyl group : Enhances lipophilicity, potentially affecting solubility and permeability.
• Chlorophenyl moiety : May contribute to the compound's biological interactions.

The IUPAC name reflects its intricate structure, indicating the presence of various functional groups that may influence its reactivity and biological properties.

Antitumor Activity

Compounds featuring the pyrazolo[3,4-d]pyrimidine core have shown promising antitumor properties. Research indicates that similar compounds can inhibit cancer cell proliferation through mechanisms such as:

• Inhibition of specific kinases : These enzymes play crucial roles in cell signaling pathways related to growth and survival.
• Induction of apoptosis : Triggering programmed cell death in cancer cells.

For instance, a related compound, N-(3-methyl-1-(4-oxo-1-(p-tolyl)-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-2-(o-tolyloxy)acetamide, has been reported to exhibit significant antitumor activity in vitro against various cancer cell lines .

Antimicrobial Properties

Preliminary studies suggest that compounds with similar structural features possess antimicrobial activity. The presence of the pyrazolo[3,4-d]pyrimidine framework has been linked to interactions with bacterial enzymes or receptors, potentially leading to inhibition of bacterial growth.

The mechanism by which N-(1-(tert-butyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-1-(4-chlorophenyl)cyclopentanecarboxamide exerts its effects is likely multifaceted:

• Targeting Enzymes : The compound may bind to active sites of enzymes involved in critical cellular processes.
• Modulating Signaling Pathways : By inhibiting specific pathways, it can alter cell behavior, particularly in tumor cells.

Synthesis

The synthesis of this compound typically involves several key steps:

• Formation of the Pyrazolo[3,4-d]pyrimidine Core : This can be achieved through cyclization reactions involving hydrazine derivatives and diketones.
• Introduction of Functional Groups : The tert-butyl group can be introduced via alkylation reactions using tert-butyl halides.
• Coupling with Chlorophenyl and Cyclopentanecarboxamide Moieties : This final step involves coupling reactions that form the complete structure.

Comparative Analysis

To better understand the potential of N-(1-(tert-butyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-1-(4-chlorophenyl)cyclopentanecarboxamide within its class, a comparative analysis with similar compounds is useful:

Compound Name	Structural Features	Biological Activity
N-(3-methyl-1-(4-oxo-1-(p-tolyl)-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-2-(o-tolyloxy)acetamide	Similar pyrazolo core	Antitumor activity reported
5-Acetyl-4-amino-pyrimidines	Related pyrimidine structure	Potential antiviral properties
4,5-Dihydropyrazolo[3,4-d]pyrimidin-4-one derivatives	Fused heterocyclic rings	Antimicrobial and anticancer activities

This table highlights the unique aspects of the target compound while also emphasizing its potential within a broader class of bioactive compounds.

Future Directions

Further research is warranted to explore the full therapeutic potential of N-(1-(tert-butyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-1-(4-chlorophenyl)cyclopentanecarboxamide. Specific areas for future study include:

• In vitro and In vivo Studies : To validate antitumor and antimicrobial efficacy.
• Mechanistic Studies : To elucidate precise molecular targets and pathways affected by the compound.
• Structure-Activity Relationship (SAR) Studies : To optimize the chemical structure for enhanced biological activity.

Comparison with Similar Compounds

Substituent Variations

The compound’s closest structural analogues include:

Compound Name	Core Structure	Substituents	Molecular Formula	Molecular Weight (g/mol)	Notable Properties
Target Compound	Pyrazolo[3,4-d]pyrimidinone	N1: tert-butyl; C5: 1-(4-chlorophenyl)cyclopentanecarboxamide	Not explicitly provided	Not explicitly provided	Likely enhanced metabolic stability due to tert-butyl; potential halogen-mediated target binding
N-(1-(tert-butyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-2-cyclohexylacetamide ()	Pyrazolo[3,4-d]pyrimidinone	N1: tert-butyl; C5: 2-cyclohexylacetamide	C17H25N5O2	331.4	Higher lipophilicity (cyclohexyl vs. chlorophenyl); reduced polarity
4-(4-amino-1-(1-(5-fluoro-3-(3-fluorophenyl)-4-oxo-4H-chromen-2-yl)ethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl)-N-methylbenzenesulfonamide ()	Pyrazolo[3,4-d]pyrimidinone	N1: chromen-2-yl ethyl; C3: benzenesulfonamide	C31H22F2N6O4S	589.1	Extended π-system (chromenyl); sulfonamide group enhances solubility

Electronic and Steric Effects

• Target Compound: The 4-chlorophenyl group introduces electron-withdrawing effects, which may polarize the cyclopentanecarboxamide moiety, enhancing dipole interactions with target proteins.
• Cyclohexyl Acetamide Analogue () : The cyclohexyl group increases lipophilicity (predicted logP ~3.5), which may improve membrane permeability but reduce aqueous solubility compared to the target compound’s chlorophenyl substituent .
• Chromenyl Derivative () : The chromenyl substituent introduces a rigid, planar structure, favoring intercalation or stacking interactions with aromatic residues in enzymes. The sulfonamide group improves solubility (melting point: 175–178°C) but may introduce metabolic liabilities .

Pharmacological Implications

• The cyclopentane ring may enforce conformational restraint, optimizing binding pocket fit.
• Cyclohexyl Acetamide Analogue : Increased lipophilicity may enhance blood-brain barrier penetration but reduce renal clearance.
• Chromenyl Derivative : The chromenyl group’s fluorescence properties (common in chromone derivatives) could enable imaging applications alongside therapeutic effects .